Cas no 938030-80-9 (N-4-oxo-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-6-ylbutanamide)

• Product Name: N-4-oxo-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-6-ylbutanamide
• CAS No: 938030-80-9
• MF: C₂₂H₂₅NO₆
• MW: 399.43700671196
• CID: 6359979
• PubChem ID: 16452047
• Update Time: 2025-07-09

N-4-oxo-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-6-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-4-oxo-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-6-ylbutanamide
• F3253-0002
• AKOS016317059
• N-[4-oxo-2-(3,4,5-trimethoxyphenyl)-2,3-dihydrochromen-6-yl]butanamide
• N-[4-oxo-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-6-yl]butanamide
• VU0607337-1
• 938030-80-9
• N-(4-oxo-2-(3,4,5-trimethoxyphenyl)chroman-6-yl)butyramide
• AKOS002239926
• N-[4-Oxo-2-(3,4,5-trimethoxy-phenyl)-chroman-6-yl]-butyramide

• Inchi： 1S/C22H25NO6/c1-5-6-21(25)23-14-7-8-17-15(11-14)16(24)12-18(29-17)13-9-19(26-2)22(28-4)20(10-13)27-3/h7-11,18H,5-6,12H2,1-4H3,(H,23,25)
• InChI Key： CSTXMVHUQGCMOC-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2OC(C3=CC(OC)=C(OC)C(OC)=C3)CC(=O)C=2C=1)(=O)CCC

Computed Properties

• Exact Mass: 399.16818752g/mol
• Monoisotopic Mass: 399.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Additional information on N-4-oxo-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-6-ylbutanamide

Recent Advances in the Study of N-4-oxo-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-6-ylbutanamide (CAS: 938030-80-9)

N-4-oxo-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-6-ylbutanamide (CAS: 938030-80-9) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, mechanism of action, and efficacy in various disease models, particularly in oncology and inflammation-related disorders.

The compound belongs to the benzopyran class, characterized by a 3,4-dihydro-2H-1-benzopyran core substituted with a trimethoxyphenyl group and a butanamide side chain. This unique structure has been linked to its bioactivity, including inhibition of key cellular pathways such as microtubule polymerization and NF-κB signaling. Researchers have employed advanced techniques like X-ray crystallography and molecular docking to elucidate its binding interactions with target proteins.

Recent preclinical studies have demonstrated the compound's potent antitumor activity in vitro and in vivo. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-4-oxo-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-6-ylbutanamide exhibited significant cytotoxicity against a panel of cancer cell lines, including breast, lung, and colon cancers, with IC50 values in the nanomolar range. The study also highlighted its ability to induce apoptosis and cell cycle arrest at the G2/M phase.

In addition to its anticancer properties, recent research has explored its anti-inflammatory effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound effectively suppressed the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage models, suggesting potential applications in treating chronic inflammatory diseases. The study attributed these effects to the compound's modulation of the NF-κB pathway.

Despite these promising findings, challenges remain in the development of N-4-oxo-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-6-ylbutanamide as a therapeutic agent. Pharmacokinetic studies indicate limited oral bioavailability, prompting investigations into prodrug strategies and formulation optimization. Recent efforts have focused on enhancing solubility and stability through structural modifications and nanoparticle-based delivery systems.

Future research directions include further mechanistic studies to identify additional molecular targets and potential synergistic effects with existing therapies. Clinical translation will require comprehensive toxicological evaluations and optimization of dosing regimens. The compound's unique chemical scaffold also presents opportunities for the development of analogs with improved pharmacological profiles.

In conclusion, N-4-oxo-2-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-6-ylbutanamide represents a promising candidate for drug development, with recent studies underscoring its multifaceted bioactivity. Continued research efforts are essential to fully realize its therapeutic potential and address current limitations in drug delivery and pharmacokinetics.